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Compound Focus: Sinapaldehyde

CAS No.: 4206-58-0

Cat. No.: S622075

Get Quote

The following table summarizes the essential quantitative data for preparing and storing sinapaldehyde

stock solutions, synthesized from the manufacturer specifications [1] [2] [3].

Parameter Details & Recommendations

Molecular Formula C₁₁H₁₂O₄ [1] [2] [3]

Molecular Weight 208.21 g/mol [2] [3]

Purity ≥98% [1]

Appearance White to yellow solid powder [2] [3]

Solubility (DMSO) 50 mg/mL (240.14 mM) [2] [3]

Common Stock Concentration 10 mM - 100 mM (in DMSO)

Long-Term Storage (Solid) -20°C, protect from light [1] [3]

Long-Term Storage (Stock
Solution)

-80°C for 6 months; -20°C for 1 month (protect from light) [2]
[3]

Short-Term Storage (Solution) Prepared solutions should generally be used the same day [1].
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Step-by-Step Preparation & Handling Protocols

Preparation of Stock Solution

Allow the sinapaldehyde vial to equilibrate to room temperature before opening to prevent

condensation [1].
Calculate the required mass or volume for your desired stock concentration. For example, to

prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of the solid [2] [3].
Add the calculated amount of high-quality, freshly opened DMSO to the vial. Note: Hygroscopic

DMSO can impact solubility, so use a new bottle if possible [2].
Briefly vortex the mixture and use sonication for 1-2 minutes to aid in dissolving the solid

completely and to create a clear solution [3] [4].

Aliquoting and Storage

Immediately after preparation, aliquot the stock solution into small, single-use vials. This

minimizes the number of freeze-thaw cycles and prevents repeated exposure to temperature
fluctuations and light [1] [2].

Clearly label all aliquots with the compound name, concentration, preparation date, and
passage number.

Store the aliquots at -80°C (for up to 6 months) or -20°C (for up to 1 month). In both cases, the
vials must be protected from light [2] [3].

In Vivo Formulation Preparation For animal studies, one common method to improve solubility and

bioavailability is to use a co-solvent system. The following workflow outlines a standard protocol for

preparing an in vivo formulation [2] [3]:
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Start: Prepare DMSO Stock

Add 100 µL of 25 mg/mL
DMSO stock solution

Add to 400 µL PEG300
Mix evenly

Add 50 µL Tween-80
Mix evenly

Add 450 µL Saline
Final volume: 1 mL

Final In Vivo Solution
(2.5 mg/mL)

Click to download full resolution via product page

Troubleshooting Common Issues (FAQs)

The solution has precipitated after thawing. What should I do? Gently warm the vial to room

temperature and sonicate it for 1-2 minutes. If the precipitate does not fully dissolve, the solution may

have degraded and should be discarded. Preparing fresh aliquots is recommended.

Can I use water or PBS to prepare the stock solution? No. According to the solubility data,

sinapaldehyde has very low solubility in aqueous buffers. DMSO is the necessary primary solvent

to achieve the high concentrations needed for stock solutions [2] [3]. For cell culture experiments, the
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DMSO stock should be diluted into the aqueous media, ensuring the final DMSO concentration is non-

cytotoxic (typically <0.1-0.5%).

Why is it so important to protect the solution from light? Sinapaldehyde, like many phenolic

compounds, is light-sensitive. Exposure to light can lead to chemical degradation and a loss of

biological activity, compromising your experimental results [2] [3].

The solution turned darker after a few weeks. Is it still usable? A color change suggests possible

degradation. For critical quantitative experiments, it is best to prepare a fresh stock solution to ensure

reliability and reproducibility.

Experimental Protocols & Biological Activity

To help you design your experiments, here are some established protocols and the key biological activities of

sinapaldehyde reported in the literature.

Reported Biological Activities

Sinapaldehyde has been investigated for several biological effects:

Antibacterial Activity: It exhibits moderate, broad-spectrum antibacterial activity. The Minimum

Inhibitory Concentration (MIC) values against various bacteria are summarized below [2] [3] [4]:

Bacterial Strain MIC (µg/mL)

Staphylococcus aureus 64

Methicillin-resistant S. aureus (MRSA) 128

Escherichia coli 128

Pseudomonas aeruginosa 64

Bacillus cereus 128
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Bacterial Strain MIC (µg/mL)

Salmonella Typhimurium 128

Anti-inflammatory Activity: Sinapaldehyde is a selective COX-2 inhibitor (IC₅₀: 47.8 µM). It can

inhibit the production of inflammatory mediators like NO, ROS, IL-6, and TNF-α in LPS-induced RAW
264.7 macrophage cells. It also suppresses the phosphorylation of key signaling proteins like p65

(NF-κB pathway), ERK1/2, and SAPK/JNK (MAPK pathway) [2]. The following diagram illustrates this
mechanism:

LPS Stimulation

NF-κB Pathway
(p65 phosphorylation)

MAPK Pathway
(ERK1/2, SAPK/JNK phosphorylation)

Inflammatory Target Genes

Inflammatory Output:
↑ iNOS, COX-2, IL-6, TNF-α

Sinapaldehyde

 Inhibits  Inhibits

Click to download full resolution via product page

Antioxidant Activity: Sinapaldehyde can scavenge DPPH free radicals with an IC₅₀ value of 172
µM [2].

Antifungal Activity: Studies show significant antifungal effects against Candida strains, including
azole-resistant ones, by inhibiting H⁺-extrusion and reducing intracellular pH [1].

In Vitro Anti-inflammatory Assay Protocol

This protocol is adapted from studies using LPS-induced RAW 264.7 macrophage cells [2].
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Cell Seeding and Pre-treatment: Seed RAW 264.7 cells in culture plates and allow them to adhere

overnight. Pre-treat the cells with various concentrations of sinapaldehyde (e.g., 3, 10, 30, and 100
µM) for 1 hour.

Inflammation Induction: Co-incubate the cells with LPS (e.g., 1 µg/mL) for a specified duration (e.g.,
6 hours for mRNA analysis, 24 hours for protein and nitrite analysis).

Sample Analysis:
NO Production: Measure nitrite accumulation in the culture supernatant using the Griess

reagent.
Protein Expression: Analyze the expression levels of iNOS and COX-2 proteins via Western

Blot.
Cytokine Production: Quantify the secretion of TNF-α and IL-6 using ELISA.

Signaling Pathways: Examine the phosphorylation of p65, ERK1/2, and JNK via Western Blot
at different time points (e.g., 5, 10, 20 minutes) after LPS stimulation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Sinapaldehyde | CAS:20649-43-8 | Manufacturer ChemFaces [chemfaces.com]

2. Sinapaldehyde | Antibacterial/anti-inflammatory Agent [medchemexpress.com]

3. ( Sinapaldehyde ) | Bacterial | 4206-58-0 | Invivochem Sinapaldehyde [invivochem.com]

4. | Antibacterial | TargetMol Sinapaldehyde [targetmol.com]

To cite this document: Smolecule. [Sinapaldehyde Stock Solution Preparation & Storage]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b622075#sinapaldehyde-

stock-solution-preparation-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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